(1-(4-Methoxybenzyl)piperidin-3-yl)methanamine hydrochloride

• IUPAC Name: [1-[(4-methoxyphenyl)methyl]piperidin-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C14H22N2O.ClH/c1-17-14-6-4-12(5-7-14)10-16-8-2-3-13(9-15)11-16;/h4-7,13H,2-3,8-11,15H2,1H3;1H
• InChI Key: ZNJHSRKORGGFLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCCC(C2)CN.Cl
• Molecular Formula: C14H23ClN2O
• Molecular Weight: 270.80 g/mol

Description

(1-(4-Methoxybenzyl)piperidin-3-yl)methanamine hydrochloride, also known as MPMPH, is a chemical compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

• Pharmacological Properties of Derivatives :

  • A study by Tacke et al. (2003) explored derivatives of 1-(4-Methoxybenzyl)piperidin-3-yl)methanamine, such as 1‘-organylspiro[indane-1,4‘-piperidine] derivatives, which are high-affinity, selective σ ligands. These compounds were studied for their affinities for various central nervous system receptors (Tacke et al., 2003).

• Antimicrobial Activity :

  • Maheta et al. (2012) synthesized a series of novel imidazole bearing isoxazole derivatives, including 1-(4-methoxybenzyl)-2-butyl-4-chloro-5-(3-arylisoxazol-5-yl)-1H-imidazoles, which demonstrated potential antimicrobial activity (Maheta et al., 2012).

• Synthetic Methodologies :

  • Kametani et al. (1973) conducted a study on the syntheses of heterocyclic compounds involving 1,2,5,6-tetrahydro-2-(4-hydroxy- and/or 4-methoxybenzyl)-3,4-dimethyl-I-(3-methyl-2-butenyl)pyridines, which are related to 1-(4-Methoxybenzyl)piperidin-3-yl)methanamine hydrochloride. This research provides insights into the methodologies for synthesizing related compounds (Kametani et al., 1973).

• Biological Evaluation and Docking Analysis :

  • Penjisevic et al. (2016) evaluated the biological properties of a series of substituted piperidines, including derivatives of 1-(4-Methoxybenzyl)piperidin-3-yl)methanamine. This study offers insights into the structure-to-activity relationships of these compounds (Penjisevic et al., 2016).

• Potential as Radioligands in PET Imaging :

  • Matarrese et al. (2000) synthesized and evaluated a derivative, 3-[11C]methyl-(3-methoxy-naphthalen)-2-yl-(1-benzyl-piperidin)-4-yl-acetate, as a potential radioligand for dopamine D4 receptors in PET imaging studies. Although this specific derivative was not suitable for D4 receptor studies, the research provides an application pathway for similar compounds (Matarrese et al., 2000).

• Synthesis of Novel Derivatives for Receptor Studies :

  • Guca (2014) synthesized derivatives of (1-(4-Methoxybenzyl)piperidin-3-yl)methanamine, like 3-(4-Benzylpiperazin-1-ylmethyl) pyrazolo[1,5-α]pyridine, for dopamine D4 receptor studies. The affinity constants (Ki) for D4 receptors were determined, highlighting its potential as a dopamine D4 receptor ligand (Guca, 2014).

• Exploration in Selective Serotonin Receptor Modulation :

  • Sonda et al. (2004) synthesized 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides, which demonstrated an effect on gastrointestinal motility, indicating the potential of related compounds in selective serotonin receptor modulation (Sonda et al., 2004).